1-chloro-2-[3-(2-ethoxyphenoxy)propoxy]-3,5-dimethylbenzene

• IUPAC Name: 1-chloro-2-[3-(2-ethoxyphenoxy)propoxy]-3,5-dimethylbenzene
• InChI: InChI=1S/C19H23ClO3/c1-4-21-17-8-5-6-9-18(17)22-10-7-11-23-19-15(3)12-14(2)13-16(19)20/h5-6,8-9,12-13H,4,7,10-11H2,1-3H3
• InChI Key: HVZGUMHXGBXPMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCCOC2=C(C=C(C=C2Cl)C)C
• Molecular Formula: C19H23ClO3
• Molecular Weight: 334.8 g/mol

Description

1-chloro-2-[3-(2-ethoxyphenoxy)propoxy]-3,5-dimethylbenzene, commonly known as ICI 118,551, is a selective β2-adrenergic receptor antagonist. It is a widely used research tool in the field of pharmacology and has been extensively studied due to its potential therapeutic applications.

Mechanism of Action

ICI 118,551 works by selectively blocking the β2-adrenergic receptor, which is primarily found in the smooth muscle of the bronchioles and blood vessels. By blocking this receptor, ICI 118,551 inhibits the action of adrenaline and other catecholamines, which are responsible for bronchodilation and vasodilation. This results in a decrease in airway resistance and blood pressure.
Biochemical and Physiological Effects:
ICI 118,551 has been shown to have a number of biochemical and physiological effects. It has been shown to increase airway resistance and decrease lung function in patients with asthma and COPD. It has also been shown to decrease heart rate and blood pressure in patients with hypertension and heart failure. Additionally, ICI 118,551 has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of respiratory and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

ICI 118,551 has a number of advantages and limitations for lab experiments. One advantage is its selectivity for the β2-adrenergic receptor, which allows for the study of specific physiological and biochemical effects. Another advantage is its well-established synthesis method, which allows for the production of large quantities of pure ICI 118,551. However, one limitation is its potential for off-target effects, which may complicate the interpretation of results. Additionally, the use of ICI 118,551 in animal studies may be limited by its potential toxicity and side effects.

Future Directions

There are a number of future directions for the study of ICI 118,551. One direction is the development of new therapeutic applications for the treatment of respiratory and cardiovascular diseases. Another direction is the study of the molecular mechanisms underlying the selectivity of ICI 118,551 for the β2-adrenergic receptor. Additionally, the development of new analogs of ICI 118,551 may lead to the discovery of more potent and selective β2-adrenergic receptor antagonists.

Scientific Research Applications

ICI 118,551 is primarily used as a research tool in the field of pharmacology. It is a selective β2-adrenergic receptor antagonist and has been extensively studied for its potential therapeutic applications in the treatment of asthma, chronic obstructive pulmonary disease (COPD), and other respiratory disorders. It has also been studied for its potential use in the treatment of cardiovascular diseases, such as hypertension and heart failure.